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Compound of Interest |

Compound Name: STING agonist-1
CAS No.: 702662-50-8
Cat. No.: B15612254
Get Quote
. J

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of the synthetic STING agonist, diABZI. The information is intended for
researchers, scientists, and drug development professionals working in the fields of
immunology, oncology, and infectious diseases.

Chemical Structure and Properties

STING agonist-1, commonly known as diABZI (dimeric amidobenzimidazole), is a potent non-
nucleotide small molecule activator of the Stimulator of Interferon Genes (STING) pathway.[1] It
was developed as a systemically active agent with improved pharmacological properties
compared to first-generation cyclic dinucleotide (CDN) STING agonists.[2]

Chemical Name: 1-[(2E)-4-[5-(aminocarbonyl)-2-[[(1-ethyl-3-methyl-1H-pyrazol-5-
yl)carbonyl]amino]-7-methoxy-1H-benzimidazol-1-yl]-2-buten-1-yl]-2-[[(1-ethyl-3-methyl-1H-
pyrazol-5-yl)carbonyllamino]-7-[3-(4-morpholinyl)propoxy]-1H-benzimidazole-5-carboxamide[3]
Synonyms: diABZI, Compound 3, Diamidobenzimidazole STING Agonist 1[3]
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Below is a summary of the key chemical and physical properties of diABZI, presented in both

its free base and trihydrochloride salt forms.

Value
Property Value (Free Base) (Trihydrochloride Reference(s)
Salt)
CAS Number 2138498-18-5 2138299-34-8 [31[4]
Molecular Formula Ca2H51N1307 Ca2Hs51N1307 « 3HCI [3][4]
Molecular Weight 849.9 g/mol 959.3 g/mol [3114]
Appearance Solid Crystalline solid [31[5]
DMSO: Sparingly
soluble (1-10 mg/ml),
- Water: Slightly soluble  DMSO: 50 mg/ml,
Solubility [3161[7]
(0.1-1 mg/ml), Water: 2 mg/ml
Acetonitrile: Slightly
soluble (0.1-1 mg/ml)
Storage Store at -20°C Store at -20°C [3]

Pharmacological Properties

diABZI is a selective agonist of the STING receptor, demonstrating potent activation in both

human and murine cells.[8] Its unique dimeric structure allows for high-affinity binding to the

STING protein.[1]
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Cell
Parameter Species Value TypelAssay Reference(s)
Condition

Peripheral Blood

ECso (IFN-B
) Human 130 nM Mononuclear [319]

secretion)
Cells (PBMCs)

ECso Mouse 186 nM [8]
MRC-5 cells

ECso (Antiviral (inhibition of

o Human 3nM [3]

activity) HCoV-229E

cytopathic effect)
o o Isothermal

Binding Affinity o

(K D) Human ~70 nM Titration [10]
Calorimetry (ITC)
3 mg/kg

In vivo Half-life Mouse 1.4 hours intravenous [8]
injection

Mechanism of Action and Signaling Pathway

diABZI functions as a direct agonist of the STING protein, which is a central component of the
innate immune system responsible for detecting cytosolic DNA.[1] Unlike the endogenous
ligands, cyclic dinucleotides (CDNSs), which require a "closed" conformation of the STING dimer
for activation, diABZI has been shown to activate STING while it maintains an "open”
conformation.[7]

Upon binding to the cGAMP binding pocket of the STING dimer located in the endoplasmic
reticulum (ER), diABZI induces a conformational change in STING.[1] This leads to the
downstream activation of TANK-binding kinase 1 (TBK1) and the transcription factor interferon
regulatory factor 3 (IRF3).[11] Phosphorylated IRF3 then translocates to the nucleus, driving
the expression of type | interferons (IFN-a/3) and other pro-inflammatory cytokines and
chemokines, such as TNF-a and IL-6.[9][11] This cascade initiates a potent anti-tumor and anti-
viral immune response.[10][12]
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STING Signaling Pathway Activated by diABZI.

Experimental Protocols

This section provides an overview of common experimental methodologies used to
characterize the activity of diABZI.

Cell Viability Assay

This protocol is used to determine the cytotoxic effects of diABZI on cancer cell lines.
Materials:

e diABZI STING agonist

e PEL (Primary Effusion Lymphoma) cell lines (e.g., BC1, BC2, BCBL1, BCP1)[13]

e Cell culture medium (e.g., RPMI-1640) with supplements

o CellTiter-Glo® Luminescent Cell Viability Assay kit

o 96-well plates

Procedure:

e Seed PEL cells in a 96-well plate at a desired density.
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o Treat the cells with increasing concentrations of diABZI (e.g., 0.1, 1, and 10 uM) or a vehicle
control (e.g., DMSO).[13]

 Incubate the cells for 72 hours.[13]

o Measure cell viability using the CellTiter-Glo® assay according to the manufacturer's
instructions, which quantifies ATP levels as an indicator of metabolically active cells.[13]

Record luminescence using a plate reader.

Cytokine Secretion Assay (ELISA)

This protocol measures the secretion of cytokines, such as IFN-3, from immune cells upon
stimulation with diABZI.

Materials:

diABZI STING agonist

Human PBMCs or murine splenocytes[10]

Cell culture medium

IFN-(3 ELISA kit (e.g., from Invivogen)[10]

96-well ELISA plates

Procedure:

Isolate human PBMCs or murine splenocytes.

Seed the cells in a 96-well plate.

Treat the cells with various concentrations of diABZI or a control.

Incubate for a specified period (e.g., 24 hours).[10]

Collect the cell culture supernatant.
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o Perform the IFN-f3 ELISA on the supernatants according to the manufacturer's protocol.[10]

o Measure the absorbance using a plate reader to quantify the amount of secreted IFN-[3.

Western Blot Analysis of STING Pathway Activation

This protocol is used to detect the phosphorylation of key proteins in the STING signaling
pathway.

Materials:

e diABZI STING agonist

e THP-1 Dual™ cells or other relevant cell lines[7]

» RIPA lysis buffer with protease and phosphatase inhibitors

e Primary antibodies: anti-p-STING, anti-STING, anti-p-TBK1, anti-TBK1, anti-p-IRF3, anti-
IRF3, and a loading control (e.g., anti-HSP90 or anti-f-actin)[7]

e HRP-conjugated secondary antibodies
o ECL western blotting substrate
Procedure:

o Treat cells with diABZI (e.g., 5 uM) for various time points (e.g., 0, 1, 2, 4, 6 hours).[7]

Lyse the cells and quantify the protein concentration.

Separate equal amounts of protein by SDS-PAGE and transfer to a nitrocellulose membrane.

Block the membrane and probe with the primary antibodies overnight at 4°C.[7]

Incubate with HRP-conjugated secondary antibodies.

Visualize the protein bands using an ECL substrate and an imaging system.[7]
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Western Blot Workflow for STING Pathway Analysis.
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In Vivo Murine Tumor Model

This protocol evaluates the anti-tumor efficacy of diABZI in a syngeneic mouse model.

Materials:

diABZI STING agonist

BALB/c mice

CT26 murine colorectal cancer cells[5]

Vehicle (e.g., 20% PEG400/0.9% NacCl)[5]

Calipers for tumor measurement

Procedure:

Inject CT26 cells subcutaneously into the flank of BALB/c mice.[5]
» Allow tumors to grow to a palpable size (e.g., ~100 mm?).[5]
o Randomize mice into treatment and control groups.

o Administer diABZI (e.g., 1.5 mg/kg) or vehicle intravenously or intraperitoneally at specified
time points.[3][5]

e Monitor tumor growth by measuring tumor volume with calipers regularly.
e Monitor animal survival.

» At the end of the study, tumors and blood can be collected for further analysis (e.g., cytokine
levels by ELISA).[5]

Conclusion

diABZI is a potent, systemically active, non-nucleotide STING agonist with significant potential
in cancer immunotherapy and as an antiviral agent. Its distinct mechanism of action and
favorable pharmacological profile make it a valuable tool for research and a promising
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candidate for clinical development. The experimental protocols outlined in this guide provide a
foundation for the further investigation and characterization of diABZI and other novel STING
agonists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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